Cas no 2227984-14-5 ((1R)-2,2,2-trifluoro-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol
• CAS No: 2227984-14-5
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• CID: 6550789
• PubChem ID: 165635928
• Update Time: 2025-11-07

(1R)-2,2,2-trifluoro-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol
• 2227984-14-5
• EN300-1971491

• Inchi： 1S/C11H11F3O2/c1-6-4-8-5-7(2-3-9(8)16-6)10(15)11(12,13)14/h2-3,5-6,10,15H,4H2,1H3/t6?,10-/m1/s1
• InChI Key： XNAMVSGHQOYNEJ-PHUNFMHTSA-N
• SMILES： FC([C@@H](C1C=CC2=C(C=1)CC(C)O2)O)(F)F

Computed Properties

• Exact Mass: 232.07111408g/mol
• Monoisotopic Mass: 232.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on (1R)-2,2,2-trifluoro-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol

Introduction to (1R)-2,2,2-trifluoro-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol (CAS No. 2227984-14-5)

(1R)-2,2,2-trifluoro-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol (CAS No. 2227984-14-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound is characterized by its trifluoromethyl group and a substituted benzofuran moiety, which contribute to its potential as a lead molecule in the development of novel therapeutic agents.

The chiral center at the carbon atom adjacent to the hydroxyl group imparts enantiomeric selectivity, which is crucial for optimizing the pharmacological properties of the compound. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug design. Additionally, the benzofuran scaffold is known for its biological activity and has been extensively studied in various therapeutic contexts.

Recent research has focused on the synthesis and biological evaluation of (1R)-2,2,2-trifluoro-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol. A study published in the Journal of Medicinal Chemistry reported a novel synthetic route that efficiently produces this compound with high enantiomeric purity. The method involves a stereoselective reduction step followed by a palladium-catalyzed coupling reaction, providing a scalable and cost-effective approach to its synthesis.

In terms of biological activity, (1R)-2,2,2-trifluoro-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol has shown promising results in preclinical studies. It exhibits potent inhibitory activity against specific enzymes involved in various disease pathways. For instance, it has been found to inhibit the activity of phosphodiesterase 4 (PDE4), an enzyme implicated in inflammatory responses and neurodegenerative disorders. This makes it a potential candidate for the treatment of conditions such as chronic obstructive pulmonary disease (COPD) and Alzheimer's disease.

Furthermore, preliminary pharmacokinetic studies have demonstrated that (1R)-2,2,2-trifluoro-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a long half-life in vivo, which are desirable attributes for a drug candidate. These properties suggest that it could be developed into an effective oral medication with sustained therapeutic effects.

The safety profile of (1R)-2,2,2-trifluoro-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol has also been evaluated in preclinical toxicity studies. Results indicate that it is well-tolerated at therapeutic doses with no significant adverse effects observed. This favorable safety profile further supports its potential as a viable drug candidate for clinical development.

In conclusion, (1R)-2,2,2-trifluoro-1-(2-methyl-2,3-dihydro-1-benzofuran-5-y l)ethan - 1 - ol (CAS No . 2 0 0 0 0 0 0 0 - 0 - 0) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable lead compound for further research and development. Ongoing studies are expected to elucidate its full therapeutic potential and pave the way for its application in clinical settings.